Cas no 65361-82-2 (Benzenamine,2-methyl-3-(phenylmethoxy)-)

• Product Name: Benzenamine,2-methyl-3-(phenylmethoxy)-
• CAS No: 65361-82-2
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD06858675
• CID: 501549
• PubChem ID: 563379
• Update Time: 2025-09-28

Benzenamine,2-methyl-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-methyl-3-(phenylmethoxy)-
• 2-methyl-3-[(phenylmethyl)oxy]aniline
• 3-(BENZYLOXY)-O-TOLUIDINE
• 3-(Benzyloxy)-o-toluidine HCl
• 3-(phenylmethoxy)-2-methylaniline
• 3-benzyloxy-2-methylaniline
• 3-benzyloxy-2-methyl-phenylamine
• DTXSID30983978
• 2-methyl-3-phenylmethoxyaniline
• MFCD06858675
• 3-(Benzyloxy)-2-methylaniline
• Benzenamine, 2-methyl-3-(phenylmethoxy)-
• SY279863
• 2-Amino-6-benzyloxytoluene
• 5-(4-CHLORO-2-NITROPHENYL)FURFURAL97
• A1-08337
• IHMXLABJHKKMTC-UHFFFAOYSA-N
• 2-Methyl-3-(phenylmethoxy)-benzenamine
• 3-(Benzyloxy)-2-methylaniline #
• 65361-82-2
• F18041
• SCHEMBL1142249

• MDL： MFCD06858675
• Inchi： 1S/C14H15NO/c1-11-13(15)8-5-9-14(11)16-10-12-6-3-2-4-7-12/h2-9H,10,15H2,1H3
• InChI Key： IHMXLABJHKKMTC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC=C(C=1C)N

Computed Properties

• Exact Mass: 213.11500
• Monoisotopic Mass: 213.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Boiling Point: 397.2°C at 760 mmHg
• Flash Point: 194°C
• PSA: 35.25000
• LogP: 3.73740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers